2-(Methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazin-5(1H)-one

• CAS RN: 1233181-73-1
• Molecular Formula: C7H7N3OS
• Molecular Weight: 181.22 g/mol
• IUPAC Name: 2-methylsulfanylpyrrolo[2,1-f][1,2,4]triazin-5-ol
• InChI: InChI=1S/C7H7N3OS/c1-12-7-8-4-5-6(11)2-3-10(5)9-7/h2-4,11H,1H3
• InChI Key: VQMPNVZCEJVZAV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C=CC(=C2C=N1)O

Description

2-(Methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazin-5(1H)-one is a useful research compound. Its molecular formula is C7H7N3OS and its molecular weight is 181.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 1-Neck round-bottom flask, 2-Methylsulfanyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrrolo[2,1-f][1,2,4]triazine (1.80 g, 6.18 mmol), Tetrahydrofuran (100 mL, 1000 mmol), and 50% aq. Hydrogen peroxide (1:1, Hydrogen peroxide:Water, 6.00 mL, 97.9 mmol) were added and stirred at room temperature for 2 hours. 19.10 M of Sodium hydroxide in Water (6.00 mL, 115 mmol) was added at 0° C. Vigorous gas evolution was observed for 15 minutes. The reaction was quenched with saturated sodium thiosulfate (100 mL). The reaction was partitioned with water and EtOAc. The organic was separated, washed with Brine and dried over Na2SO4. The solid was filtered and washed with DCM. The solvent was removed under vacuum. The reaction mixture was purified via ISCO column chromatography with hexane and EtOAc as eluant (0 to 100% EtOAc). The collected fractions afforded 2-Methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazin-5-ol a yellow solid (1.00 g, 89%).